Ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate;hydrochloride

• IUPAC Name: ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate;hydrochloride
• InChI: InChI=1S/C9H17NO3.ClH/c1-5-12-7(10)9(3,4)8(11)13-6-2;/h10H,5-6H2,1-4H3;1H
• InChI Key: XEYISHWYYDYHJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C(C)(C)C(=O)OCC.Cl
• Molecular Formula: C9H18ClNO3
• Molecular Weight: 223.70 g/mol

Description

Molecular Structure Analysis

The molecular structure of Ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate;hydrochloride consists of 9 carbon atoms, 18 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 chlorine atom. The molecular weight is 223.7.

Scientific Research Applications

• Synthesis of Isoxazolecarboxylates and Derivatives

  • Ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate hydrochloride is involved in the synthesis of 5-substituted ethyl or methyl 4-isoxazolecarboxylates and methyl 4-(2,2-dimethyl-1-oxopropyl)-5-isoxazolecarboxylate. These compounds are obtained through reactions with hydroxylamine hydrochloride and have applications in organic chemistry and potentially in pharmaceuticals (Schenone, Fossa, & Menozzi, 1991).

• Characterization of Polymorphic Forms in Pharmaceuticals

  • This compound has been studied for its polymorphic forms in the context of pharmaceutical research. Two polymorphic forms of ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate hydrochloride were characterized using spectroscopic and diffractometric techniques, highlighting the complexities in the analytical and physical characterization of pharmaceutical compounds (Vogt, Williams, Johnson, & Copley, 2013).

• Synthesis of β-Lactams

  • The compound plays a role in the synthesis of β-lactams, a class of antibiotics. An unusual reaction course was observed in the condensation of methyl (E)-3-(methoxycarbonyl)methylimino-2,2-dimethylpropanoate with enolate of ethyl 3-hydroxybutanoate, leading to an abnormal reaction product relevant to β-lactam synthesis (Valiullina, Gimalova, Spirikhin, & Miftakhov, 2017).

• Lewis Acid-Promoted Reactions

  • Lewis acid-promoted reactions of ethyl 3-ethoxy-2,2-difluoro-3-(dimethylamino)propionate with silylated nucleophiles yielded β,β-difluoroamines. This research contributes to the understanding of reactions involving Lewis acids and fluorine chemistry (Tsukamoto & Kitazume, 1992).

Safety and Hazards

Ethyl 3-ethoxy-3-imino-2,2-dimethylpropanoate;hydrochloride may cause skin irritation, serious eye irritation, and respiratory irritation. It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area. In case of skin contact, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes.